AZD-9291

• CAS No.: 1421373-65-0
• Product Name: AZD-9291
• Molecular Formula: C₂₈H₃₃N₇O₂
• Molecular Weight: 499.61
• IUPAC Name: N-[2-[2-(dimethylamino)ethyl-methylamino]-4-methoxy-5-[[4-(1-methylindol-3-yl)pyrimidin-2-yl]amino]phenyl]prop-2-enamide
• Standard InChI: InChI=1S/C28H33N7O2/c1-7-27(36)30-22-16-23(26(37-6)17-25(22)34(4)15-14-33(2)3)32-28-29-13-12-21(31-28)20-18-35(5)24-11-9-8-10-19(20)24/h7-13,16-18H,1,14-15H2,2-6H3,(H,30,36)(H,29,31,32)
• Standard InChIKey: DUYJMQONPNNFPI-UHFFFAOYSA-N
• SMILES: CN1C=C(C2=CC=CC=C21)C3=NC(=NC=C3)NC4=C(C=C(C(=C4)NC(=O)C=C)N(C)CCN(C)C)OC
• Appearance: Brown to yellow solid powder
• Description: AZD9291 is an irreversible inhibitor of epidermal growth factor receptor (EGFR) sensitizing and T790M resistance mutations (IC50s = 15-17 nM) while sparing the wild-type form of the receptor (IC50 = 480 nM). AZD9291 binds the related IGF1R and hERG receptors with significantly reduced potency (IC50s = 2.9 and 16.2 μM, respectively).1 AZD 9291 has been shown to inhibit tumor growth in a xenograft mouse model at oral doses of 5-10 mg/kg and has been tested clinically in patients with advanced EGFR mutant non-small-cell lung cancer.
• Purity: > 98%
• Synonyms: AZD9291; AZD-9291; Osimertinib
• Reference: 1: Hsiao SH, Lu YJ, Li YQ, Huang YH, Hsieh CH, Wu CP. Osimertinib (AZD9291); Attenuates the Function of Multidrug Resistance-Linked ATP-Binding Cassette; Transporter ABCB1 in Vitro. Mol Pharm. 2016 Jun 6;13(6):2117-25. doi:; 10.1021/acs.molpharmaceut.6b00249. Epub 2016 May 19. PubMed PMID: 27169328. ; 2: Gautschi O, Aebi S, Heukamp LC. Successful AZD9291 Therapy Based on; Circulating T790M. J Thorac Oncol. 2015 Dec;10(12):e122-3. doi:; 10.1097/JTO.0000000000000676. PubMed PMID: 26709490. ; 3: Remon J, Planchard D. AZD9291 in EGFR-mutant advanced non-small-cell lung; cancer patients. Future Oncol. 2015 Nov;11(22):3069-81. doi: 10.2217/fon.15.250. ; Epub 2015 Oct 9. Review. PubMed PMID: 26450446. ; 4: Finlay MR, Anderton M, Ashton S, Ballard P, Bethel PA, Box MR, Bradbury RH,; Brown SJ, Butterworth S, Campbell A, Chorley C, Colclough N, Cross DA, Currie GS,; Grist M, Hassall L, Hill GB, James D, James M, Kemmitt P, Klinowska T, Lamont G, ; Lamont SG, Martin N, McFarland HL, Mellor MJ, Orme JP, Perkins D, Perkins P,; Richmond G, Smith P, Ward RA, Waring MJ, Whittaker D, Wells S, Wrigley GL.; Discovery of a potent and selective EGFR inhibitor (AZD9291) of both sensitizing ; and T790M resistance mutations that spares the wild type form of the receptor. J ; Med Chem. 2014 Oct 23;57(20):8249-67. doi: 10.1021/jm500973a. Epub 2014 Oct 1.; PubMed PMID: 25271963. ; 5: Cross DA, Ashton SE, Ghiorghiu S, Eberlein C, Nebhan CA, Spitzler PJ, Orme JP,; Finlay MR, Ward RA, Mellor MJ, Hughes G, Rahi A, Jacobs VN, Red Brewer M,; Ichihara E, Sun J, Jin H, Ballard P, Al-Kadhimi K, Rowlinson R, Klinowska T,; Richmond GH, Cantarini M, Kim DW, Ranson MR, Pao W. AZD9291, an irreversible EGFR; TKI, overcomes T790M-mediated resistance to EGFR inhibitors in lung cancer.; Cancer Discov. 2014 Sep;4(9):1046-61. doi: 10.1158/2159-8290.CD-14-0337. Epub; 2014 Jun 3. PubMed PMID: 24893891; PubMed Central PMCID: PMC4315625.
• PubChem Compound: 71496458
• Last Modified: Nov 11 2021